![molecular formula C12H11F3N2O4S B7497601 3,5-dimethyl-N-[3-(trifluoromethoxy)phenyl]-1,2-oxazole-4-sulfonamide](/img/structure/B7497601.png)
3,5-dimethyl-N-[3-(trifluoromethoxy)phenyl]-1,2-oxazole-4-sulfonamide
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Overview
Description
3,5-dimethyl-N-[3-(trifluoromethoxy)phenyl]-1,2-oxazole-4-sulfonamide, commonly referred to as DMTF, is a chemical compound that belongs to the oxazole family. It has been extensively studied for its potential use in scientific research applications due to its unique properties.
Mechanism of Action
DMTF works by inhibiting the activity of an enzyme called carbonic anhydrase IX (CAIX). CAIX is overexpressed in many types of cancer cells and is essential for their survival. By inhibiting CAIX, DMTF can stop the growth and spread of cancer cells.
Biochemical and Physiological Effects:
DMTF has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels) in tumors, and reduce inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using DMTF in lab experiments is that it is relatively easy to synthesize and purify. It also has a well-understood mechanism of action, which makes it easier to study. However, one limitation is that it can be toxic at high doses, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for research on DMTF. One area of interest is in developing more potent and selective inhibitors of CAIX. Another area of interest is in studying the effects of DMTF on other types of cancer cells and in combination with other cancer treatments. Additionally, there is interest in studying the potential use of DMTF in treating other diseases such as diabetes and cardiovascular disease.
Synthesis Methods
DMTF can be synthesized by reacting 3-(trifluoromethoxy)aniline with 3,5-dimethyl-4-chloro-2-nitrobenzenesulfonamide in the presence of a base. The resulting product is then reduced using a metal catalyst to yield DMTF.
Scientific Research Applications
DMTF has been used in scientific research for its potential as a therapeutic agent. Specifically, it has been studied as a potential treatment for cancer due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
3,5-dimethyl-N-[3-(trifluoromethoxy)phenyl]-1,2-oxazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3N2O4S/c1-7-11(8(2)21-16-7)22(18,19)17-9-4-3-5-10(6-9)20-12(13,14)15/h3-6,17H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRXFGZHJMRKLTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)NC2=CC(=CC=C2)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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